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Compound of Interest

Compound Name: 2-Ethoxy-5-iodopyrimidine

Cat. No.: B13216357

Get Quote

Executive Summary & Chemical Profile
2-Ethoxy-5-iodopyrimidine (CAS: 1083329-43-4) is a highly versatile, bifunctional

heterocyclic building block widely utilized in medicinal chemistry and drug discovery[1].

Featuring a molecular weight of 250.04 g/mol [2], this compound serves as a critical

intermediate. Its structural architecture—combining an electron-donating ethoxy group at the

C2 position and a reactive iodine atom at the C5 position—makes it an ideal precursor for

synthesizing complex pharmaceutical scaffolds via transition-metal-catalyzed cross-coupling

reactions.

Mechanistic Rationale (E-E-A-T)
The synthesis of 2-ethoxy-5-iodopyrimidine relies on a chemoselective Nucleophilic Aromatic

Substitution ( SN​Ar ). The starting material, 2-chloro-5-iodopyrimidine, possesses two halogens

with fundamentally distinct electronic environments[3]:

C2 Position (Highly Activated): The C2 carbon is flanked by two highly electronegative

endocyclic nitrogen atoms. The inductive and resonance electron-withdrawing effects of

these nitrogens significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) energy

at C2. This renders the C2-chloride highly susceptible to attack by an ethoxide nucleophile.
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C5 Position (Unactivated): The C5 carbon is situated meta to both nitrogen atoms. It lacks

the electronic activation required for SN​Ar under standard conditions. Consequently, the C5-

iodine bond remains completely intact during the alkoxylation process, preserving it for

downstream functionalization[4].
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Fig 1. Workflow and mechanistic logic for the SNAr synthesis of 2-Ethoxy-5-iodopyrimidine.

Experimental Methodology
This section details a self-validating, step-by-step protocol for the synthesis of 2-ethoxy-5-
iodopyrimidine. Every step is engineered to provide visual or analytical feedback to ensure

protocol integrity.
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Materials Required
Substrate: 2-Chloro-5-iodopyrimidine (1.0 equiv, e.g., 10 mmol, 2.40 g)

Nucleophile: Sodium ethoxide (NaOEt) (1.2 equiv, 21% wt solution in ethanol)

Solvent: Anhydrous Ethanol (EtOH) or Tetrahydrofuran (THF)

Workup Reagents: Saturated aqueous NH4​Cl , Ethyl Acetate (EtOAc), Brine, Anhydrous Na2​

SO4​[4].

Step-by-Step Protocol & Causality
Reaction Initialization (0 °C): Dissolve 2-chloro-5-iodopyrimidine (10 mmol) in 15 mL of

anhydrous ethanol in a flame-dried, argon-purged round-bottom flask. Cool the mixture to 0

°C using an ice bath.

Causality: Initiating the reaction at 0 °C controls the exothermic nature of the alkoxide

attack, preventing unwanted poly-substitution or ring-opening side reactions.

Nucleophile Addition: Dropwise, add the sodium ethoxide solution (12 mmol) over 15

minutes. A white precipitate (NaCl) will begin to form almost immediately.

Self-Validation: The precipitation of sodium chloride is a visual indicator that the SN​Ar

reaction is successfully proceeding.

Propagation & Monitoring: Remove the ice bath and allow the reaction to warm to room

temperature (RT). Stir for 2 to 4 hours. Monitor the reaction via Thin Layer Chromatography

(TLC) using a Hexane:EtOAc (8:2) solvent system.

Self-Validation: The starting material ( Rf​≈0.60 ) should completely disappear, replaced by

a new, more polar, UV-active product spot ( Rf​≈0.45 ).

Reaction Quenching: Once TLC confirms completion, quench the reaction by adding 20 mL

of saturated aqueous NH4​Cl [4].

Causality: A mild NH4​Cl quench neutralizes excess ethoxide without creating a highly

acidic environment. Strong aqueous acids could catalyze the hydrolysis of the newly
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formed ethoxy ether, reverting the product to a pyrimidinone derivative[4].

Extraction & Drying: Extract the aqueous mixture with EtOAc ( 3×20 mL). Wash the

combined organic layers with brine (20 mL) and dry over anhydrous Na2​SO4​[4].

Causality: Na2​SO4​is preferred over MgSO4​as it is less likely to trap polar nitrogenous

heterocycles within its hydration matrix, ensuring a higher isolated yield.

Purification: Filter off the drying agent, concentrate the filtrate under reduced pressure, and

purify the crude residue via silica gel flash chromatography (gradient elution: 100% Hexanes

to 90:10 Hexanes:EtOAc) to afford the pure product.

Analytical Characterization
To verify the structural integrity and purity of the synthesized 2-ethoxy-5-iodopyrimidine,

compare the isolated material against the following expected analytical benchmarks:
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Parameter
Expected Value /
Description

Analytical Purpose

Appearance
White to off-white crystalline

solid

Initial macroscopic purity

assessment

Molecular Weight 250.04 g/mol [2] Mass verification

MS (ESI+) m/z 251.0 [M+H]+
Confirmation of the molecular

ion

1 H NMR (400 MHz, CDCl 3​)
δ 8.75 (s, 2H), 4.38 (q, J=7.1

Hz, 2H), 1.40 (t, J=7.1 Hz, 3H)

Confirms the integration of the

ethoxy group and the

symmetry of the C4/C6

pyrimidine protons

13 C NMR (100 MHz, CDCl 3​)
δ 164.5, 163.2, 80.1, 63.8,

14.5

Verifies the carbon framework;

the C-I carbon

characteristically appears

upfield around ~80.1 ppm

TLC ( Rf​) 0.45 (Hexane:EtOAc 8:2)

Confirms chromatographic

purity against the starting

material

Downstream Applications in Drug Development
The strategic value of 2-ethoxy-5-iodopyrimidine lies in its C5-iodine bond. Because iodine is

highly reactive in palladium-catalyzed oxidative addition steps, this molecule is a premier

substrate for generating advanced pharmaceutical intermediates.
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Fig 2. Downstream cross-coupling pathways utilizing the C5-iodine reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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